Cas no 2168873-10-5 (1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol
• CAS No: 2168873-10-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6567020
• PubChem ID: 165670450
• Update Time: 2025-07-02

1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol
• EN300-1727485
• 2168873-10-5

• Inchi： 1S/C8H12N2O/c1-4-7(11)8-6(2)5-10(3)9-8/h4-5,7,11H,1H2,2-3H3
• InChI Key： SJNVAZWJZCBESC-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol

Chemical Profile of 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol (CAS No. 2168873-10-5)

1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2168873-10-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyrazole core substituted with dimethyl groups at the 1 and 4 positions, linked to an allylic alcohol moiety. The structural motif presents a unique combination of functional groups that make it a versatile intermediate in medicinal chemistry and material science.

The compound’s pyrazole scaffold is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of dimethyl substituents at the 1-position enhances the electron-deficient nature of the pyrazole ring, influencing its reactivity and interaction with biological targets. The allylic alcohol group at the propenyl chain introduces further modularity, allowing for diverse chemical transformations such as oxidation, reduction, or coupling reactions.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that compounds with similar structural features exhibit inhibitory effects on kinases and other enzymes implicated in chronic diseases. The specific arrangement of substituents in 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol may contribute to its potential as a lead compound or a key intermediate in synthesizing more complex molecules.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes the condensation of 3-methylpyrazole with an appropriate alkene derivative followed by functional group manipulation to introduce the allylic alcohol moiety. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency and selectivity of these synthetic routes.

In the context of medicinal chemistry, the compound’s allylic alcohol functionality serves as a reactive handle for further derivatization. For example, it can be oxidized to form an aldehyde or ketone, or undergo Michael addition reactions with nucleophiles. These transformations enable the construction of more complex scaffolds with tailored biological properties. The dimethyl-substituted pyrazole ring also provides stability while maintaining sufficient electronic characteristics for hydrogen bonding interactions with biological targets.

Research into pyrazole-based compounds has seen significant interest due to their role as pharmacophores in various drug classes. The structural flexibility offered by the pyrazole ring allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles. In particular, derivatives with allylic alcohols have been explored for their potential to interact with enzymes via covalent binding mechanisms—a strategy employed in certain anticancer and antiviral agents.

The chemical properties of 1-(1,4-dimethyl-1H-pyrazol-3-yl)prop-2-en-1-ol make it a valuable building block for drug development pipelines. Its ability to undergo diverse chemical modifications while retaining inherent biological activity positions it as a promising candidate for further investigation. As synthetic methodologies continue to evolve, new opportunities may arise for optimizing its production and exploring novel applications.

Industrial applications beyond pharmaceuticals also warrant consideration. The compound’s unique structure could be leveraged in materials science, particularly in designing polymers or functional materials with specific optical or electronic properties. The pyrazole ring’s aromaticity and the allylic alcohol’s reactivity offer possibilities for creating advanced materials with tailored functionalities.

In summary, 1-(1,4-dimethyl-1H-pyrazol-3-yl)propenyl alcohol (CAS No. 2168873–10–5) represents a structurally intriguing molecule with potential applications spanning drug discovery and material science. Its combination of a dimethyl-substituted pyrazole core and an allylic alcohol group provides a rich platform for synthetic manipulation and biological exploration. Continued research into this class of compounds will likely yield further insights into their utility across multiple scientific domains.